Cas no 446284-56-6 (4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid)
446284-56-6 structure
Product Name:4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid
CAS No:446284-56-6
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD18381233
CID:2625147
PubChem ID:59694005
Update Time:2025-04-21
4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid
- 1H-Pyrrolo[2,3-c]pyridine-7-carboxylic acid, 4-fluoro-
- 446284-56-6
- MFCD18381233
- AKOS027254550
- AS-42322
- SCHEMBL2628946
- DTXSID80732670
- CS-0332166
- 4-FLUORO-1H-PYRROLO[2,3-C]PYRIDINE-7-CARBOXYLICACID
- 4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid
-
- MDL: MFCD18381233
- Inchi: 1S/C8H5FN2O2/c9-5-3-11-7(8(12)13)6-4(5)1-2-10-6/h1-3,10H,(H,12,13)
- InChI Key: AHEQRMPFYRBTMO-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(=O)O)C2=C1C=CN2
Computed Properties
- Exact Mass: 180.03350557g/mol
- Monoisotopic Mass: 180.03350557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 450.0±40.0 °C at 760 mmHg
- Flash Point: 225.9±27.3 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM319123-1g |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 95% | 1g |
$636 | 2021-06-09 | |
| TRC | F593733-10mg |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F593733-50mg |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 50mg |
$ 230.00 | 2022-06-04 | ||
| TRC | F593733-100mg |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 100mg |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM319123-1g |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 95%+ | 1g |
$749 | 2024-07-16 | |
| abcr | AB449095-250 mg |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid, 95%; . |
446284-56-6 | 95% | 250MG |
€507.10 | 2023-07-18 | |
| abcr | AB449095-1 g |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid, 95%; . |
446284-56-6 | 95% | 1g |
€1,186.90 | 2023-07-18 | |
| Alichem | A029195424-1g |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 95% | 1g |
$723.16 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0998070-5g |
4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 95% | 5g |
$2400 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8626-100MG |
4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid |
446284-56-6 | 95% | 100MG |
¥ 1,029.00 | 2023-04-13 |
4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
446284-56-6 (4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid) Related Products
- 3093-97-8(6-Fluoro-1H-indole-2-carboxylic acid)
- 920985-68-8(2-Quinolinecarboxylic acid, 5,8-difluoro-)
- 945840-82-4(1H-Pyrrolo[2,3-c]pyridine-7-carboxylic acid)
- 446284-46-4(4-Fluoro-1H-pyrrolo[2,3-c]pyridine-7-carbaldehyde)
- 247564-66-5(4,6-difluoro-1H-indole-2-carboxylic acid)
- 399-68-8(4-fluoro-1H-indole-2-carboxylic acid)
- 26052-96-0(9H-pyrido3,4-bindole-1-carboxylic Acid)
- 945840-80-2(4-fluoro-1H-Pyrrolo[2,3-c]pyridine-7-carboxylic acid ethyl ester)
- 914208-13-2(8-Fluoroquinoline-2-carboxylic acid)
- 399-67-7(7-Fluoro-1H-indole-2-carboxylic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk